Cas no 1001754-31-9 ((1-Benzyl-1,4-diazepan-6-yl)methanol)
1001754-31-9 structure
Product Name:(1-Benzyl-1,4-diazepan-6-yl)methanol
CAS No:1001754-31-9
MF:C13H20N2O
MW:220.310703277588
CID:1082871
PubChem ID:56924096
Update Time:2025-04-20
(1-Benzyl-1,4-diazepan-6-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (1-Benzyl-1,4-diazepan-6-yl)methanol
- hexahydro-1-(phenylmethyl)-1H-1,4-Diazepine-6-methanol
- AG-C-78281
- AK-43417
- CTK8A3221
- 1001754-31-9
- AKOS015839371
- DA-19379
- 1-Benzyl 4-tert-butyl 6-(hydroxymethyl)-1,4-diazepane-1,4-dicarboxylate 95+%
-
- Inchi： 1S/C13H20N2O/c16-11-13-8-14-6-7-15(10-13)9-12-4-2-1-3-5-12/h1-5,13-14,16H,6-11H2
- InChI Key： BQYVRHDXBKLRFX-UHFFFAOYSA-N
- SMILES： OCC1CNCCN(CC2C=CC=CC=2)C1
Computed Properties
- Exact Mass: 220.15800
- Monoisotopic Mass: 220.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.50000
- LogP: 0.96700
(1-Benzyl-1,4-diazepan-6-yl)methanol Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(1-Benzyl-1,4-diazepan-6-yl)methanol Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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